molecular formula C13H16Cl2FNO B6311201 2,4-Dichloro-5-fluoro-N,N-bis(isopropyl)benzamide, 97% CAS No. 2088945-68-8

2,4-Dichloro-5-fluoro-N,N-bis(isopropyl)benzamide, 97%

Cat. No. B6311201
CAS RN: 2088945-68-8
M. Wt: 292.17 g/mol
InChI Key: MSNQPXWERVHHER-UHFFFAOYSA-N
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Description

2,4-Dichloro-5-fluoro-N,N-bis(isopropyl)benzamide, 97% (2,4-DFCIPB) is a widely used chemical for laboratory experiments and scientific research. It is a white crystalline solid with a molecular weight of 339.20 g/mol and a melting point of 81-83°C. It is considered to be an effective reagent in organic synthesis, and is widely used in the synthesis of various organic compounds. In addition, it is a widely used reagent in the synthesis of pharmaceuticals and other compounds.

Mechanism of Action

2,4-Dichloro-5-fluoro-N,N-bis(isopropyl)benzamide, 97% is a reagent that can be used to catalyze a variety of chemical reactions. It is an effective reagent for the synthesis of various organic compounds, pharmaceuticals, and other compounds. It can also be used to catalyze the formation of polymers, such as polyurethanes, polycarbonates, and polyamides. Additionally, it can be used to catalyze the formation of various fluorescent dyes.
Biochemical and Physiological Effects
2,4-Dichloro-5-fluoro-N,N-bis(isopropyl)benzamide, 97% is not known to have any direct biochemical or physiological effects on humans or animals. However, it can be used in the synthesis of various drugs and other compounds, and as such, it is important to be aware of the potential risks associated with the use of these compounds.

Advantages and Limitations for Lab Experiments

2,4-Dichloro-5-fluoro-N,N-bis(isopropyl)benzamide, 97% is an effective reagent for the synthesis of various organic compounds and pharmaceuticals. It is also a useful reagent for the synthesis of various polymers, such as polyurethanes, polycarbonates, and polyamides. However, it is important to be aware of the potential risks associated with the use of this reagent, as it is a strong acid and can be corrosive if not handled properly. Additionally, it is important to be aware of the potential toxicity of the compounds that are synthesized using this reagent.

Future Directions

The use of 2,4-Dichloro-5-fluoro-N,N-bis(isopropyl)benzamide, 97% as a reagent for the synthesis of various organic compounds, pharmaceuticals, and other compounds is expected to continue to grow in the coming years. Additionally, it is expected to be used in the synthesis of various polymers, such as polyurethanes, polycarbonates, and polyamides. Additionally, it is expected to be used in the synthesis of various fluorescent dyes. Furthermore, it is expected to be used in the synthesis of various drugs and other compounds. Finally, it is expected to be used in the synthesis of various catalysts.

Synthesis Methods

2,4-Dichloro-5-fluoro-N,N-bis(isopropyl)benzamide, 97% can be synthesized from the reaction between 2,4-dichloro-5-fluorobenzamide and isopropyl bromide in the presence of sodium hydroxide. The reaction is conducted in an aqueous solution of sodium hydroxide at a temperature of 80-90°C. The reaction produces a white crystalline solid which is then filtered and recrystallized to obtain pure 2,4-Dichloro-5-fluoro-N,N-bis(isopropyl)benzamide, 97%.

Scientific Research Applications

2,4-Dichloro-5-fluoro-N,N-bis(isopropyl)benzamide, 97% is a widely used reagent in scientific research and laboratory experiments. It is used in the synthesis of various organic compounds and pharmaceuticals, as well as in the synthesis of various catalysts. Additionally, 2,4-Dichloro-5-fluoro-N,N-bis(isopropyl)benzamide, 97% is used in the synthesis of various polymers, such as polyurethanes, polycarbonates, and polyamides. Additionally, it is used in the synthesis of various fluorescent dyes, and is also used in the synthesis of various drugs and other compounds.

properties

IUPAC Name

2,4-dichloro-5-fluoro-N,N-di(propan-2-yl)benzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H16Cl2FNO/c1-7(2)17(8(3)4)13(18)9-5-12(16)11(15)6-10(9)14/h5-8H,1-4H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MSNQPXWERVHHER-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)N(C(C)C)C(=O)C1=CC(=C(C=C1Cl)Cl)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H16Cl2FNO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

292.17 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2,4-Dichloro-5-fluoro-N,N-bis(isopropyl)benzamide

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